Cas no 1314985-71-1 (tert-Butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate
• CAS No: 1314985-71-1
• MF: C₁₅H₂₂BrN₃O₂
• MW: 356.258082866669
• MDL: MFCD19684092
• CID: 1025220
• PubChem ID: 54759042
• Update Time: 2025-06-29

tert-Butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate
• 4-(4-BOC-piperazino)-3-bromoaniline
• 1314985-71-1
• MFCD19684092
• CS-0208946
• 1-Piperazinecarboxylic acid, 4-(4-amino-2-bromophenyl)-, 1,1-dimethylethyl ester
• BS-20524
• A888441
• DTXSID90716648
• AKOS015897825

• MDL： MFCD19684092
• Inchi： 1S/C15H22BrN3O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)13-5-4-11(17)10-12(13)16/h4-5,10H,6-9,17H2,1-3H3
• InChI Key： UEPRIGMZKJEVEY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 355.09000
• Monoisotopic Mass: 355.08954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• PSA: 58.80000
• LogP: 3.67250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-Butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate

Introduction to Tert-Butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate (CAS No. 1314985-71-1)

Tert-Butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1314985-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its piperazine core and the substituents attached to it, contribute to its unique chemical properties and make it a valuable scaffold for designing novel bioactive molecules.

The tert-butyl group at the 1-position of the piperazine ring introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. The presence of a 4-amino-2-bromophenyl moiety at the 4-position further enhances its pharmacological profile by providing a site for further functionalization or by directly engaging with specific binding pockets in proteins or enzymes. This combination of structural elements makes Tert-butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate a promising candidate for various pharmacological investigations.

In recent years, there has been a growing interest in exploring the potential of piperazine derivatives as therapeutic agents. Piperazines are known for their ability to modulate neurotransmitter systems, making them relevant in the development of drugs for neurological disorders such as depression, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The amino group on the phenyl ring and the bromine atom on the aromatic ring are particularly noteworthy, as they can serve as handles for further chemical modifications or as key recognition elements in binding interactions.

One of the most compelling aspects of Tert-butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate is its potential as a building block for drug discovery. The compound's structure allows for modifications at multiple positions, enabling researchers to fine-tune its pharmacological properties. For instance, replacing the tert-butyl group with other substituents could alter the compound's metabolic stability or receptor affinity, while modifications to the 4-amino-2-bromophenyl moiety could enhance its binding affinity or selectivity for specific biological targets.

Recent studies have highlighted the importance of piperazine derivatives in addressing unmet medical needs. For example, research has demonstrated that certain piperazine-based compounds exhibit potent activity against enzymes involved in cancer metabolism. The structural framework of Tert-butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate shares similarities with some known anticancer agents, suggesting that it may also possess relevant biological activities. Further investigation into its pharmacological profile could uncover new therapeutic possibilities.

The synthesis of Tert-butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically involves alkylation reactions, while the attachment of the 4-amino-2-bromophenyl moiety may involve bromination and subsequent coupling techniques such as Buchwald-Hartwig coupling. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, can be employed to improve efficiency and scalability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Tert-butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate and potential biological targets. These studies can provide insights into binding affinities, enzyme kinetics, and drug-like properties such as solubility and permeability. By leveraging computational tools, researchers can accelerate the design process and prioritize compounds for experimental validation.

The pharmacokinetic properties of Tert-butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate are also critical considerations in drug development. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that the compound reaches its target site effectively and remains stable within biological systems. Preclinical studies can provide valuable data on these parameters, guiding decisions about dosing regimens and formulation strategies.

In conclusion,Tert-butyl 4-(4-amino-2-bromophenyl)piperazine-1-carboxylate (CAS No. 1314985-71-1) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as a versatile scaffold for drug discovery underscores its importance in addressing various medical conditions. As research continues to uncover new insights into its pharmacological properties, this compound is poised to make meaningful contributions to future therapeutic developments.